Cas no 2639456-96-3 (tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate)

• Product Name: tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate
• CAS No: 2639456-96-3
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5643729
• PubChem ID: 165897850
• Update Time: 2025-07-25

tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2639456-96-3
• EN300-27784175
• tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate

• Inchi： 1S/C9H19NO2S/c1-5-10(6-7-13)8(11)12-9(2,3)4/h13H,5-7H2,1-4H3
• InChI Key： KOGANEXHBWBDNQ-UHFFFAOYSA-N
• SMILES： SCCN(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate

Professional Introduction to Compound with CAS No. 2639456-96-3 and Product Name: tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate

The compound with the CAS number 2639456-96-3 and the product name tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular formula and structural attributes of this compound make it a subject of intense interest for researchers exploring novel synthetic pathways and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of carbamate-based compounds, owing to their versatile biological activities. The carbamate functional group, present in the name tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate, is known for its role as an intermediate in the synthesis of various bioactive molecules. This functional group contributes to the compound's reactivity and its potential to interact with biological targets, making it a valuable candidate for further exploration.

The tert-butyl group in the compound's name is particularly noteworthy, as it influences the compound's solubility, stability, and metabolic pathways. Tert-butyl-substituted carbamates are often favored in pharmaceutical applications due to their enhanced lipophilicity and improved pharmacokinetic profiles. These properties make them suitable for developing drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) characteristics.

Recent studies have highlighted the importance of sulfanylethyl groups in enhancing the bioavailability and target specificity of carbamate derivatives. The presence of a 2-sulfanylethyl moiety in tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate suggests that this compound may exhibit enhanced binding affinity to specific biological receptors. This is particularly relevant in the context of drug design, where precise targeting is crucial for achieving therapeutic efficacy while minimizing side effects.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Researchers are increasingly interested in exploring carbamate derivatives as lead compounds for developing novel therapeutics. The structural flexibility of this class of compounds allows for modifications that can fine-tune their biological activities, making them adaptable to different disease models.

In an era where precision medicine is gaining traction, compounds like tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate offer promising avenues for personalized treatment strategies. The ability to modify key functional groups while maintaining overall structural integrity provides chemists with a powerful toolkit for designing molecules that cater to individual patient needs. This approach aligns well with the broader goals of modern medicine, which emphasize tailored interventions based on genetic and molecular profiles.

The synthesis of tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate involves sophisticated organic chemistry techniques that highlight the intersection of innovation and tradition in chemical research. Advanced synthetic methodologies are employed to ensure high yields and purity, which are critical for pharmaceutical applications. These techniques often involve multi-step reactions that require precise control over reaction conditions, showcasing the intricate nature of modern chemical synthesis.

Eco-friendly synthetic routes are also being explored to minimize environmental impact while maximizing efficiency. Green chemistry principles are increasingly integrated into research protocols, emphasizing sustainability without compromising on performance. This shift towards environmentally conscious practices reflects a broader commitment within the scientific community to responsible innovation.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest promising interactions with key biological pathways. Understanding these interactions at a molecular level is crucial for unlocking the full therapeutic potential of this molecule. Computational modeling and experimental validation are often employed together to gain comprehensive insights into its mechanism of action.

The role of carbamates as protease inhibitors has been well-documented in literature. Given the structural similarities between this compound and known protease inhibitors, it is reasonable to hypothesize that it may exhibit similar inhibitory effects on specific enzymes involved in disease progression. Targeting these enzymes could disrupt pathological processes and restore normal cellular function.

In conclusion, the compound with CAS number 2639456-96-3, identified by its product name tert-butyl N-ethyl-N-(2-sulfanylethyl)carbamate, represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further study. As research continues to uncover new applications for this class of compounds, we can expect to see innovative treatments emerge that address unmet medical needs across various therapeutic areas.